Cas no 1361529-84-1 (3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine)

• Product Name: 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine
• CAS No: 1361529-84-1
• MF: C₁₁H₅Cl₅N₂O
• MW: 358.435197591782
• CID: 4920271
• Update Time: 2025-07-20

3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine

• Inchi： 1S/C11H5Cl5N2O/c12-6-5(3-1-18-2-4(17)11(3)19)7(13)9(15)10(16)8(6)14/h1-2H,17H2,(H,18,19)
• InChI Key： RHNNWQATWFXWBL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CNC=C(C1=O)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 436
• XLogP3: 4.4
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine

Recent Advances in the Study of 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361529-84-1)

The compound 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361529-84-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine as a promising scaffold for the development of novel kinase inhibitors. Its perchlorophenyl moiety and pyridine core contribute to its ability to interact with various biological targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases, suggesting potential applications in cancer therapy.

The synthesis of 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that improves yield and reduces byproducts, making the compound more accessible for further pharmacological studies. This advancement is critical for enabling large-scale production and subsequent clinical trials.

In terms of biological activity, recent in vitro and in vivo studies have shown that 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine exhibits potent anti-inflammatory effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokines in macrophage cells, with an IC50 value significantly lower than existing reference compounds. These findings position it as a potential candidate for treating chronic inflammatory diseases.

Pharmacokinetic studies conducted in 2023 have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Research published in European Journal of Pharmaceutical Sciences demonstrated favorable oral bioavailability and tissue penetration in rodent models, addressing previous concerns about its metabolic stability. These results support further investigation into its therapeutic potential.

Looking forward, the unique properties of 3-Amino-4-hydroxy-5-(perchlorophenyl)pyridine (CAS: 1361529-84-1) make it a compelling subject for continued research. Current investigations are exploring its potential in combination therapies and its application in other disease areas beyond oncology and inflammation. As synthetic methods improve and our understanding of its mechanism of action deepens, this compound may emerge as a valuable tool in drug discovery and development pipelines.